Cas no 1203145-72-5 (1-cyclohexyl-3-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)urea)

• Product Name: 1-cyclohexyl-3-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)urea
• CAS No: 1203145-72-5
• MF: C₁₇H₂₅N₃O₃S
• MW: 351.463702917099
• CID: 6532716
• Update Time: 2025-06-08

1-cyclohexyl-3-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)urea Chemical and Physical Properties

Names and Identifiers

• 1-cyclohexyl-3-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)urea
• 1-cyclohexyl-3-(1-methylsulfonyl-3,4-dihydro-2H-quinolin-7-yl)urea

• Inchi： 1S/C17H25N3O3S/c1-24(22,23)20-11-5-6-13-9-10-15(12-16(13)20)19-17(21)18-14-7-3-2-4-8-14/h9-10,12,14H,2-8,11H2,1H3,(H2,18,19,21)
• InChI Key： RCWAOYJKGBEBHW-UHFFFAOYSA-N
• SMILES： N(C1CCCCC1)C(NC1=CC2=C(C=C1)CCCN2S(C)(=O)=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 1-cyclohexyl-3-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)urea

Comprehensive Overview of 1-Cyclohexyl-3-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)urea (CAS No. 1203145-72-5)

The compound 1-cyclohexyl-3-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)urea, identified by its CAS number 1203145-72-5, is a chemically synthesized urea derivative with significant potential in pharmaceutical and biochemical research. This molecule features a unique structural framework combining a cyclohexyl group, a methanesulfonyl moiety, and a tetrahydroquinoline core, making it a subject of interest for drug discovery and medicinal chemistry applications. Researchers are increasingly exploring its role as a kinase inhibitor or enzyme modulator, aligning with current trends in targeted therapy development.

In recent years, the scientific community has shown growing interest in small-molecule urea derivatives due to their versatility in interacting with biological targets. The presence of the methanesulfonyl group in CAS 1203145-72-5 enhances its binding affinity to specific protein domains, a feature highly sought after in the design of allosteric modulators. This property has sparked discussions in online forums and academic circles, particularly regarding its potential applications in neurodegenerative disease research and cancer signaling pathways—two of the most frequently searched topics in biomedical databases.

From a synthetic chemistry perspective, the tetrahydroquinoline scaffold within this compound offers remarkable stability and bioavailability advantages. Computational studies suggest that the cyclohexyl-urea linkage contributes to improved membrane permeability, addressing a key challenge in drug delivery optimization—a hot topic in pharmaceutical SEO analytics. Laboratory protocols for handling this compound often emphasize its solubility profile in polar aprotic solvents, which is crucial information for researchers frequently searching for "compound solubility in DMSO" or "organic synthesis workup procedures."

The structural complexity of 1-cyclohexyl-3-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)urea has prompted numerous structure-activity relationship (SAR) studies. These investigations frequently appear in patent literature, particularly in claims describing heterocyclic compounds with therapeutic potential. Analytical characterization typically involves advanced techniques like LC-MS and NMR spectroscopy, methodologies that dominate search queries among analytical chemists. The compound's chromatographic behavior under reverse-phase conditions has been documented in several technical reports, providing valuable data for researchers troubleshooting separation issues.

Emerging applications of CAS 1203145-72-5 in high-throughput screening platforms have generated considerable attention. Its molecular weight (356.45 g/mol) and Lipinski rule compliance make it suitable for fragment-based drug design—a trending subject in drug discovery blogs and webinars. Recent preprint publications have hypothesized its utility in protein-protein interaction inhibition, tapping into the growing market demand for novel biological target disruptors. These aspects are particularly relevant to search algorithms, as they match frequent queries about "new approaches to difficult targets" or "small molecule protein binders."

Safety profiles and handling precautions for this compound follow standard laboratory protocols for sulfonamide-containing substances. While not classified as hazardous under major regulatory frameworks, proper personal protective equipment (PPE) is recommended during manipulation—a crucial point often searched by laboratory technicians. The compound's storage stability at -20°C in anhydrous conditions is frequently documented in material safety data sheets, addressing common concerns about chemical degradation patterns.

Commercial availability of 1203145-72-5 through specialty chemical suppliers has increased substantially, reflecting the compound's rising importance in medicinal chemistry toolkits. Pricing trends and bulk synthesis options are common discussion points in procurement forums, with particular interest in cost-effective synthetic routes. The compound's appearance in several drug candidate pipelines has further boosted its visibility in scientific search engines, especially among researchers investigating scaffold hopping strategies or privileged structures in lead optimization.